Cas no 89607-41-0 (Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-)

Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl- structure
89607-41-0 structure
Product Name:Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-
CAS No:89607-41-0
MF:C14H11BrN4O
MW:331.167341470718
CID:595089
Update Time:2024-01-30

Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-
    • 6-amino-4-(3-bromophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • Pyrano[2,3-c]pyrazole-5-carbonitrile, 6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-
    • Inchi: 1S/C14H11BrN4O/c1-7-11-12(8-3-2-4-9(15)5-8)10(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
    • InChI Key: HYKBOZYVHLSPFW-UHFFFAOYSA-N
    • SMILES: N1=C(C)C2C(C3=CC=CC(Br)=C3)C(C#N)=C(N)OC=2N1

Computed Properties

  • Exact Mass: 330.012
  • Monoisotopic Mass: 330.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.69±0.1 g/cm3(Predicted)
  • Melting Point: 223-224 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 572.3±50.0 °C(Predicted)
  • pka: 11.59±0.70(Predicted)

Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl- Related Literature

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